1-[(2-bromo-4,5-dimethylphenyl)sulfonyl]-1H-1,2,3-benzotriazole

• IUPAC Name: 1-(2-bromo-4,5-dimethylphenyl)sulfonylbenzotriazole
• InChI: InChI=1S/C14H12BrN3O2S/c1-9-7-11(15)14(8-10(9)2)21(19,20)18-13-6-4-3-5-12(13)16-17-18/h3-8H,1-2H3
• InChI Key: RQVSVLIKFBPGMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)Br)S(=O)(=O)N2C3=CC=CC=C3N=N2
• Molecular Formula: C14H12BrN3O2S
• Molecular Weight: 366.23 g/mol
• CAS No.: 459175-50-9

Description

The compound “1-[(2-bromo-4,5-dimethylphenyl)sulfonyl]-1H-1,2,3-benzotriazole” is a benzotriazole derivative with a sulfonyl group attached to a bromo-dimethylphenyl group. Benzotriazole derivatives are often used in various fields such as medicinal chemistry, materials science, and corrosion inhibition.

Molecular Structure Analysis

The molecular structure of this compound would likely show the benzotriazole ring system, with the sulfonyl group attached to one of the nitrogen atoms. The sulfonyl group would then be attached to the bromo-dimethylphenyl group.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, similar compounds often undergo reactions at the sulfonyl group or at the aromatic ring. The bromine atom could potentially be replaced in a nucleophilic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by the benzotriazole ring system and the sulfonyl group. These groups could potentially influence the compound’s solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, if used as a corrosion inhibitor, it might form a protective layer on the surface of a metal.

Future Directions

Future research could potentially explore the properties and applications of this compound in more detail. This could include studying its reactivity, potential uses, and safety profile.